Cas no 1263303-95-2 (Dhodh-IN-11)

• Product Name: Dhodh-IN-11
• CAS No: 1263303-95-2
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• MDL: MFCD32663119
• CID: 4742658
• PubChem ID: 51031365
• Update Time: 2026-02-25

Dhodh-IN-11 Chemical and Physical Properties

Names and Identifiers

• DHODH-IN-11
• (E)-2-([1,1'-Biphenyl]-4-ylamino)-N-hydroxy-2-oxoacetimidoylcyanide
• (E)-2-([1,1'-Biphenyl]-4-ylamino)-N-hydroxy-2-oxoacetimidoyl cyanide
• (2E)-2-cyano-2-hydroxyimino-N-(4-phenylphenyl)acetamide
• 2-([1,1'-Biphenyl]-4-ylamino)-N-hydroxy-2-oxoacetimidoyl cyanide
• HY-135675
• AKOS040732964
• EN300-26635413
• BS-46349
• (E)-({[1,1'-biphenyl]-4-yl}carbamoyl)methanecarbonimidoyl cyanide
• EX-A4388
• 1263303-95-2
• CS-0113745
• CHEMBL1651800
• DA-52486
• Dhodh-IN-11

• MDL： MFCD32663119
• Inchi： 1S/C15H11N3O2/c16-10-14(18-20)15(19)17-13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,20H,(H,17,19)/b18-14+
• InChI Key： YFGFEIDPJVPFOM-NBVRZTHBSA-N
• SMILES： O=C(/C(/C#N)=N/O)NC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 265.085126602g/mol
• Monoisotopic Mass: 265.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85.5

Additional information on Dhodh-IN-11

Introduction to Dhodh-IN-11 (CAS No: 1263303-95-2) in Modern Chemical and Pharmaceutical Research

Dhodh-IN-11, chemically identified by the compound CAS No: 1263303-95-2, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in various therapeutic areas. The molecular framework of Dhodh-IN-11, characterized by its intricate arrangement of functional groups, positions it as a promising candidate for further exploration in drug discovery and molecular biology.

The name Dhodh-IN-11 itself suggests a lineage of compounds that have been meticulously designed through iterative chemical synthesis and optimization. This nomenclature system is commonly employed in research settings to denote a specific series of derivatives, each with nuanced modifications aimed at enhancing biological activity and pharmacokinetic profiles. The compound's chemical identity, encapsulated by its CAS number, serves as a universal identifier, ensuring precise communication among scientists and researchers globally.

In recent years, there has been a surge in interest regarding small molecules that can modulate biological pathways with high specificity. Dhodh-IN-11 stands out in this context due to its ability to interact with target proteins in a manner that is both selective and potent. Preliminary studies have indicated that this compound exhibits promising properties as an inhibitor of certain kinases, which are pivotal enzymes in cellular signaling cascades. Such kinases are often implicated in various diseases, including cancer, inflammation, and neurodegenerative disorders.

The structural motif of Dhodh-IN-11 incorporates elements that are known to enhance binding affinity and reduce off-target effects. This is achieved through the strategic placement of hydrophobic and hydrophilic regions within the molecule, which allows it to fit snugly into the active sites of target enzymes. Furthermore, the compound's solubility profile has been optimized to ensure better bioavailability, a critical factor in drug development. These attributes make Dhodh-IN-11 an attractive scaffold for further derivatization and lead optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with remarkable accuracy. By leveraging molecular docking simulations, scientists have been able to visualize how Dhodh-IN-11 interacts with its intended targets at the atomic level. These insights have guided the design of next-generation derivatives with enhanced efficacy and reduced toxicity. The integration of machine learning algorithms has further accelerated this process by identifying novel pharmacophores within the structure of Dhodh-IN-11.

The pharmaceutical industry has long sought innovative compounds that can address unmet medical needs. Dhodh-IN-11 has emerged as a beacon of hope in this endeavor due to its multifaceted potential. Its ability to modulate key biological pathways has opened up avenues for treating a wide range of conditions. For instance, studies have suggested that derivatives of Dhodh-IN-11 may exhibit anti-inflammatory properties by inhibiting the activity of nuclear factor kappa B (NF-κB), a transcription factor central to inflammatory responses.

Moreover, the compound's structural versatility allows for facile modifications that can tailor its pharmacological properties for specific therapeutic applications. Researchers have explored various synthetic routes to introduce different functional groups into the core scaffold of Dhodh-IN-11, resulting in a library of derivatives with diverse biological activities. This flexibility underscores the compound's significance as a building block for drug discovery programs.

In clinical settings, Dhodh-IN-11 is being evaluated for its potential therapeutic benefits through preclinical studies and early-phase human trials. The compound's favorable pharmacokinetic profile, combined with its demonstrated safety in animal models, has generated optimism among scientists and clinicians alike. These trials aim to establish the efficacy of Dhodh-IN-11 in treating specific diseases while minimizing adverse effects.

The development of novel therapeutic agents is often hindered by challenges such as drug resistance and off-target toxicity. Dhodh-IN-11 addresses these issues through its high selectivity and potent activity against target enzymes. By precisely modulating biological pathways without causing unintended consequences, this compound holds promise for overcoming limitations associated with existing treatments.

The future prospects for Dhodh-IN-11 are bright, with ongoing research efforts focused on expanding its therapeutic applications. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of laboratory findings into clinical reality. As our understanding of molecular interactions continues to evolve, compounds like Dhodh-IN-11 will play an increasingly vital role in shaping the future of medicine.